Cas no 1897015-93-8 (5-Benzoxazolecarboxylic acid, 2-(1-piperazinyl)-)

• Product Name: 5-Benzoxazolecarboxylic acid, 2-(1-piperazinyl)-
• CAS No: 1897015-93-8
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5824931
• PubChem ID: 117273569
• Update Time: 2025-08-05

5-Benzoxazolecarboxylic acid, 2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxylic acid, 2-(1-piperazinyl)-
• 2-(piperazin-1-yl)-1,3-benzoxazole-5-carboxylic acid
• 2-Piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid
• EN300-7536607
• 1897015-93-8
• Z2733871849

• Inchi： 1S/C12H13N3O3/c16-11(17)8-1-2-10-9(7-8)14-12(18-10)15-5-3-13-4-6-15/h1-2,7,13H,3-6H2,(H,16,17)
• InChI Key： WKHJLXLYVYTHGS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(O)=O)C=C2N=C1N1CCNCC1

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 472.7±55.0 °C(Predicted)
• pka: 3.59±0.30(Predicted)

Additional information on 5-Benzoxazolecarboxylic acid, 2-(1-piperazinyl)-

5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)-: A Comprehensive Overview

The compound 5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)- (CAS No. 1897015-93-8) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its benzoxazole ring system, which is fused with a carboxylic acid group and a piperazine moiety. The benzoxazole core is known for its aromatic stability and versatility in chemical reactions, making it a valuable scaffold for drug discovery and material synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)- through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly effective in constructing the piperazine ring, a key structural component of the molecule. The piperazine group enhances the compound's pharmacokinetic properties, making it a promising candidate for drug development.

The benzoxazole moiety in this compound plays a crucial role in its biological activity. Studies have shown that the aromaticity of the benzoxazole ring contributes to its ability to interact with various biomolecules, such as enzymes and receptors. This interaction has been leveraged in the design of new drugs targeting neurodegenerative diseases, where 5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)- has demonstrated potential as a modulator of key signaling pathways.

In addition to its medicinal applications, 5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)- has also found use in materials science. Researchers have explored its application as a building block for advanced materials, such as organic semiconductors and sensors. The compound's ability to form stable crystalline structures makes it an attractive candidate for these applications. Recent studies have highlighted its potential in creating high-performance organic electronics due to its favorable electronic properties.

The combination of benzoxazole and piperazine groups in this compound introduces a level of complexity that opens up new avenues for chemical innovation. For instance, chemists have recently explored the use of this compound as a precursor for more complex molecules with enhanced functionality. By modifying the substituents on the benzoxazole ring or altering the piperazine group, researchers can tailor the compound's properties to suit specific applications.

From a pharmacological perspective, 5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)- has shown promise in preclinical studies targeting inflammatory diseases. Its anti-inflammatory activity has been attributed to its ability to inhibit key enzymes involved in the inflammatory response. Furthermore, recent research has indicated that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related conditions.

The development of efficient analytical methods for characterizing 5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)- has also been a focus of recent research efforts. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These advancements have significantly improved the quality control processes in both academic and industrial settings.

In conclusion, 5-Benzoxazolecarboxylic Acid, 2-(1-Piperazinyl)- (CAS No. 1897015-93-8) is a versatile compound with wide-ranging applications in medicinal chemistry and materials science. Its unique structure, combining the aromatic stability of benzoxazole with the functional versatility of piperazine, positions it as a valuable tool for advancing scientific research and industrial innovation.